A selective fluorescent probe for thiols based on α,β-unsaturated acyl sulfonamide†

Chemical Communications Pub Date: 2012-09-11 DOI: 10.1039/C2CC35513B

Abstract

We report herein a novel fluorescent probe based on α,β-unsaturated acyl sulfonamide to detect thiols. The probe has good water solubility and reacts with thiols under aqueous conditions. It reacts selectively with cysteine but not with the other natural amino acids. The probe was subsequently applied to detect intracellular thiols.

Graphical abstract: A selective fluorescent probe for thiols based on α,β-unsaturated acyl sulfonamide
A selective fluorescent probe for thiols based on α,β-unsaturated acyl sulfonamide†
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Chemical Communications
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